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Compound of Interest

Compound Name: EC1167

Cat. No.: B12430693 Get Quote

For researchers, scientists, and drug development professionals engaged in cutting-edge

oncology research, the proper handling of potent compounds is paramount. This guide

provides essential safety and logistical information for the ADC linker EC1167, ensuring the

protection of laboratory personnel and the integrity of your experiments. EC1167 is a linker

utilized in the synthesis of the prostate-specific membrane antigen (PSMA)-targeting tubulysin

conjugate, EC1169, which has shown potential in treating metastatic, castration-resistant

prostate cancer.[1]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
When handling EC1167, a comprehensive approach to personal protective equipment is

critical. The following table summarizes the recommended PPE based on safety data sheet

analysis and best practices for handling potent cytotoxic compounds.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with

chemotherapy-rated nitrile

gloves is recommended.

Eye Protection Safety Glasses/Goggles

Chemical splash goggles

should be worn to protect

against splashes.

Body Protection Lab Coat/Gown

A disposable, fluid-resistant

gown provides a necessary

barrier.

Respiratory Protection Respirator

An N95 respirator or higher is

advised, particularly when

handling the powdered form or

if there is a risk of

aerosolization.

Operational Plan: From Receipt to Disposal
A meticulous operational plan is crucial for the safe handling of EC1167. The following step-by-

step guidance outlines the key phases of the handling process.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage. EC1167
should be stored at -20°C, protected from light, and kept under a nitrogen atmosphere.[1]

Handling and Preparation of Solutions
All handling of EC1167 should be conducted in a designated area, such as a chemical fume

hood or a biological safety cabinet, to minimize exposure. When preparing solutions, ensure

adequate ventilation and wear the appropriate PPE. For extended storage of stock solutions, it

is recommended to store them at -80°C for up to six months or at -20°C for up to one month,

always protected from light and under a nitrogen atmosphere.[1]
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Spill Management
In the event of a spill, immediately evacuate the area and alert others. Wearing full PPE,

contain the spill using a chemotherapy spill kit. For liquid spills, use absorbent pads. For solid

spills, gently cover with a damp absorbent pad to prevent the generation of dust. Clean the

area with a detergent solution, working from the outer edge of the spill inwards.

Disposal Plan: Inactivation and Segregation
Proper disposal of EC1167 and any contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Chemical Inactivation: While specific inactivation procedures for EC1167 are not detailed, a

recommended best practice for the tubulysin class of compounds involves hydrolysis of the C-

11 acetate group, which significantly reduces cytotoxicity. This can be achieved by treating the

waste with a 1M NaOH solution.

Waste Segregation and Disposal:

Liquid Waste: Collect all liquid waste containing EC1167, including the inactivation solution,

in a clearly labeled, sealed, and leak-proof container designated for "Cytotoxic Liquid

Waste."

Solid Waste: All solid waste, such as contaminated vials, pipette tips, and PPE, should be

rinsed with a 1M NaOH solution (if safe and feasible), with the rinse collected as liquid

cytotoxic waste. The solid waste should then be placed in a labeled, puncture-resistant

container for cytotoxic solid waste.

All cytotoxic waste must be disposed of through a licensed hazardous waste management

company, typically via high-temperature incineration. Never dispose of EC1167 or

contaminated materials in the regular trash or down the drain.

Experimental Workflow for Safe Handling of EC1167
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EC1167 Safe Handling Workflow
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Caption: Workflow for the safe handling of EC1167, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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